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Compound of Interest

Compound Name: 4-Iodopyrimidine

Cat. No.: B154834 Get Quote

Technical Guide: Physicochemical Properties of
4-Iodopyrimidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical properties of 4-
iodopyrimidine, a heterocyclic organic compound utilized as a reactant and intermediate in

the synthesis of various biologically active molecules.[1] The document details its known

solubility and melting point, outlines standard experimental protocols for determining these

properties, and presents a workflow for solubility assessment.

Core Physical Properties of 4-Iodopyrimidine
4-Iodopyrimidine typically presents as a white to light yellow crystalline solid.[1] Its molecular

formula is C₄H₃IN₂, with a molecular weight of approximately 205.98 g/mol .[1][2]

Data Summary
The following table summarizes the reported physical properties of 4-iodopyrimidine.
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Physical Property Value Notes

Melting Point 112 °C With decomposition.

Solubility
Soluble in polar organic

solvents.

Quantitative data in specific

solvents is not readily

available.

Experimental Protocols
While specific experimental data for the determination of 4-iodopyrimidine's physical

properties are not detailed in the provided search results, standard laboratory procedures for

these measurements are well-established. The following protocols represent typical

methodologies that would be employed.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature at which the crystalline solid 4-iodopyrimidine
transitions to a liquid state.

Methodology:

Sample Preparation: A small, dry sample of 4-iodopyrimidine is finely powdered and

packed into a capillary tube to a height of 2-3 mm.

Instrumentation: The capillary tube is placed in a melting point apparatus, which contains a

heating block and a calibrated thermometer or digital temperature sensor.

Heating: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The sample is observed through a magnifying lens. The melting range is

recorded from the temperature at which the first drop of liquid appears to the temperature at

which the entire sample becomes a clear liquid. For substances that decompose, the

temperature at which decomposition (e.g., charring, gas evolution) begins is noted.[2]

Thermodynamic Solubility Assessment
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Objective: To determine the equilibrium solubility of 4-iodopyrimidine in a given solvent,

representing the true saturation point of the compound.[3]

Methodology:

Sample Preparation: An excess amount of solid 4-iodopyrimidine is added to a vial

containing a known volume of the test solvent (e.g., phosphate-buffered saline, methanol,

etc.).[3][4] The presence of undissolved solid is crucial to ensure that saturation is achieved.

[4]

Equilibration: The vials are sealed and agitated in a temperature-controlled environment

(e.g., an orbital shaker at 25 °C) for an extended period (typically 24-72 hours) to allow the

system to reach equilibrium.[4][5]

Phase Separation: After equilibration, the suspension is allowed to settle, or is centrifuged, to

separate the undissolved solid from the saturated supernatant.[4]

Sampling and Filtration: A precise aliquot of the clear supernatant is carefully withdrawn and

immediately filtered through a syringe filter (e.g., 0.45 µm) to remove any remaining solid

microparticles.[4]

Quantification: The filtered supernatant is appropriately diluted, and the concentration of

dissolved 4-iodopyrimidine is determined using a validated analytical method, such as

High-Performance Liquid Chromatography with UV detection (HPLC-UV).[4]

Data Reporting: The final concentration is reported as the thermodynamic solubility, typically

in units of µg/mL or µM.[3]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in determining the thermodynamic solubility of a

compound like 4-iodopyrimidine.
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Caption: Workflow for Thermodynamic Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solubility-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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